![molecular formula C33H38N4O6 B103590 Mesobilirubin CAS No. 16568-56-2](/img/structure/B103590.png)
Mesobilirubin
Overview
Description
Mesobilirubin is a red crystalline pigment obtained by the reduction of bilirubin . It is a homologue of bilirubin and a breakdown product of bile pigments .
Synthesis Analysis
Mesobilirubins XIIγ and XIIIγ were synthesized for the first time using two different approaches . The “1 + 2 + 1” approach involved coupling two equivalents of a monopyrrole to a dipyrrylmethane to produce XIIγ . The “2 + 2” approach involved self-coupling two equivalents of a dipyrrinone to produce XIIIγ .Molecular Structure Analysis
The conformational properties of natural bilirubin and its congeners were investigated using metadynamics, a computational methodology useful for conformational analysis . The propionic acid groups of bilirubin are well engaged in intramolecular hydrogen bonding to the dipyrrinones .Physical And Chemical Properties Analysis
Mesobilirubins XIIγ and XIIIγ give exciton coupled circular dichroism spectra in the presence of human serum albumin or quinine . The XIIγ isomer exhibits Cotton effect intensities nearly as strong as those from the IIIα isomer; whereas, the XIIIγ isomer exhibits far weaker intensities .Scientific Research Applications
Synthesis and Properties of Mesobilirubins
Mesobilirubins XIIγ and XIIIγ were synthesized for the first time by the “1 + 2 + 1” approach, coupling two equivalents of a monopyrrole to a dipyrrylmethane (to give XIIγ), or the “2 + 2” approach, self-coupling two equivalents of a dipyrrinone (to give XIIIγ) . These new mesobilirubins are more polar than mesobilirubin IIIα and unlike IIIα cannot effectively engage the propionic acid groups in intramolecular hydrogen bonding to the dipyrrinone components .
Interaction with Human Serum Albumin and Quinine
The new mesobilirubins give exciton coupled circular dichroism spectra in the presence of human serum albumin or quinine . The XIIγ isomer exhibits Cotton effect intensities nearly as strong as those from the IIIα isomer; whereas, the XIIIγ isomer exhibits far weaker intensities .
Hepatobiliary Elimination
Mesobilirubin IIIα requires glucuronidation for hepatobiliary elimination; whereas, XIIγ and XIIIγ do not, and they are excreted intact across the liver into bile .
Reduction by Biliverdin IXα Reductase
The corresponding biliverdins XIIγ and XIIIγ are reduced only slowly by biliverdin IXα reductase, in contrast to the fast reduction of the natural IXα isomer .
Synthesis and Properties of 10-nor-mesobilirubin
10-nor-mesobilirubin analogs have been synthesized and investigated . These linear tetrapyrroles have a bipyrrole core rather than a dipyrrylmethane core and thus a different shape .
Intramolecular Hydrogen Bonding
Whereas the propionic acid groups of bilirubin are well engaged in intramolecular hydrogen bonding to the dipyrrinones, molecular modeling studies of the 10-nor-rubins predict that propionic acid chains are too short to engage the CO2H hydrogen fully in intramolecular hydrogen bonding with the dipyrrinones .
Mechanism of Action
Target of Action
Mesobilirubin primarily targets the human serum albumin and quinine . These targets play a crucial role in the body’s response to the compound. The interaction with human serum albumin is particularly important as it is the main protein in human blood plasma and carries various substances throughout the body.
Mode of Action
Mesobilirubin interacts with its targets through a process known as exciton coupled circular dichroism . This interaction results in changes in the targets’ properties, with the XIIγ isomer of mesobilirubin exhibiting Cotton effect intensities nearly as strong as those from the IIIα isomer .
Biochemical Pathways
Mesobilirubin is involved in the heme degradation pathway , a crucial facet of human physiology . This pathway is responsible for the breakdown of heme, a component of hemoglobin, into various metabolites, including bilirubin. Mesobilirubin, as a bilirubin analogue, plays a role in this pathway and affects its downstream effects .
Pharmacokinetics
In terms of ADME (Absorption, Distribution, Metabolism, and Excretion) properties, mesobilirubin XIIγ and XIIIγ are more polar than mesobilirubin IIIα . Unlike IIIα, they cannot effectively engage the propionic acid groups in intramolecular hydrogen bonding to the dipyrrinone components . Mesobilirubin IIIα requires glucuronidation for hepatobiliary elimination; whereas, XIIγ and XIIIγ do not, and they are excreted intact across the liver into bile .
Result of Action
The molecular and cellular effects of mesobilirubin’s action are primarily observed in its interaction with its targets and its role in the heme degradation pathway. The interaction with human serum albumin and quinine results in changes in their properties . Furthermore, its role in the heme degradation pathway contributes to the body’s ability to break down and eliminate heme .
Action Environment
The action, efficacy, and stability of mesobilirubin can be influenced by various environmental factors. For instance, the gut microbiome plays a significant role in bilirubin metabolism . The gut-liver axis, which serves as one of the primary routes for nutrient absorption and waste secretion in the body, is also crucial in maintaining bilirubin homeostasis .
Safety and Hazards
Future Directions
The study of mesobilirubin and its congeners continues to be a significant area of research. The synthesis and properties of mesobilirubin analogs have been investigated, providing new insights into the structure and function of these molecules . Future research may focus on further understanding the synthesis process, the molecular structure, and the potential applications of mesobilirubin and its congeners.
properties
IUPAC Name |
3-[2-[[3-(2-carboxyethyl)-5-[(Z)-(3-ethyl-4-methyl-5-oxopyrrol-2-ylidene)methyl]-4-methyl-1H-pyrrol-2-yl]methyl]-5-[(Z)-(4-ethyl-3-methyl-5-oxopyrrol-2-ylidene)methyl]-4-methyl-1H-pyrrol-3-yl]propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C33H40N4O6/c1-7-20-19(6)32(42)37-27(20)14-25-18(5)23(10-12-31(40)41)29(35-25)15-28-22(9-11-30(38)39)17(4)24(34-28)13-26-16(3)21(8-2)33(43)36-26/h13-14,34-35H,7-12,15H2,1-6H3,(H,36,43)(H,37,42)(H,38,39)(H,40,41)/b26-13-,27-14- | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVHKMUMXERBUAN-IFADSCNNSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=CC2=C(C(=C(N2)CC3=C(C(=C(N3)C=C4C(=C(C(=O)N4)C)CC)C)CCC(=O)O)CCC(=O)O)C)NC1=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=C(/C(=C/C2=C(C(=C(N2)CC3=C(C(=C(N3)/C=C\4/C(=C(C(=O)N4)C)CC)C)CCC(=O)O)CCC(=O)O)C)/NC1=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C33H40N4O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401316200 | |
Record name | Mesobilirubin IXα | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401316200 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
588.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Mesobilirubin | |
CAS RN |
16568-56-2 | |
Record name | Mesobilirubin IXα | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=16568-56-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Mesobilirubin | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016568562 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Mesobilirubin IXα | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401316200 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Mesobilirubin | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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